Bismuth tribenzoate

• CAS RN: 29909-60-2
• Molecular Formula: C21H15BiO6
• Molecular Weight: 572.3 g/mol
• IUPAC Name: bismuth;tribenzoate
• InChI: InChI=1S/3C7H6O2.Bi/c3*8-7(9)6-4-2-1-3-5-6;/h3*1-5H,(H,8,9);/q;;;+3/p-3
• InChI Key: IZRTVYMPRPTBAI-UHFFFAOYSA-K
• Canonical SMILES: C1=CC=C(C=C1)C(=O)[O-].C1=CC=C(C=C1)C(=O)[O-].C1=CC=C(C=C1)C(=O)[O-].[Bi+3]

Description

Bismuth tribenzoate is a useful research compound. Its molecular formula is C21H15BiO6 and its molecular weight is 572.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.79 grams of bismuth acetate (Aldrich) and three equivalents, 5.49 grams, of benzoic acid (Aldrich) were added to a 500 milliliter one neck round bottom flask. Toluene (300 milliliters) was then added as the solvent. A distillation head with 500 milliliters catch flask was attached to the reaction flask. The mixture was stirred vigorously and heated to reflux (about 110° C.). The mixture never completely dissolved (white cloudy mix). After about 5 hours of refluxing (while stirring), the toluene was slowly distilled off. When about 50 milliliters were left in the reaction flask, the heat was turned off and the reaction was allowed to cool to room temperature. A white powder precipitated and was separated by filtration. The resulting white powder was rinsed with about 1 liter of hexane, collected and dried overnight in vacuo at 50° C. The yield was 7.2 grams.